2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide

• IUPAC Name: 2-[1-(2-amino-2-oxoethyl)indol-3-yl]-N,N-diethyl-2-oxoacetamide
• InChI: InChI=1S/C16H19N3O3/c1-3-18(4-2)16(22)15(21)12-9-19(10-14(17)20)13-8-6-5-7-11(12)13/h5-9H,3-4,10H2,1-2H3,(H2,17,20)
• InChI Key: TZWLTKXLNSQGFZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide, also known as AOAA, is a synthetic compound that has been widely used in scientific research. AOAA has been shown to have a variety of biochemical and physiological effects, including inhibiting the enzyme aminotransferase, which plays a crucial role in amino acid metabolism.

Mechanism of Action

2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide inhibits aminotransferases by irreversibly binding to the enzyme's pyridoxal-5'-phosphate (PLP) cofactor. This binding prevents the enzyme from carrying out its normal function of transferring amino groups between amino acids and alpha-keto acids. The inhibition of aminotransferases by 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide has been shown to have a variety of effects on cellular processes, including altering the levels of various amino acids and neurotransmitters.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide are complex and depend on the specific biological system being studied. In general, 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide has been shown to alter the levels of various amino acids and neurotransmitters in the brain, leading to changes in synaptic transmission and neuronal activity. 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide has also been shown to have effects on the metabolism of amino acids, leading to changes in the levels of various metabolic intermediates.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide in lab experiments is that it is a potent and specific inhibitor of aminotransferases. This specificity allows researchers to study the role of aminotransferases in various biological processes without the confounding effects of other enzymes. However, the irreversible nature of 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide's inhibition of aminotransferases can make it difficult to control the duration and extent of inhibition in experiments.

Future Directions

There are many future directions for research on 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide. One area of interest is the role of aminotransferases in various diseases, including liver disease, diabetes, and cancer. 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide has been shown to have effects on the metabolism of amino acids, and further research could shed light on the role of aminotransferases in these diseases. Another area of interest is the development of new inhibitors of aminotransferases that could be used for therapeutic purposes. Finally, further research could be done to elucidate the complex biochemical and physiological effects of 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide on various biological systems.

Synthesis Methods

2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide is synthesized through a multi-step process that involves the reaction of indole-3-acetaldehyde with diethyl malonate to form the corresponding ethyl ester. The ester is then hydrolyzed to the acid, which is subsequently reacted with ethylenediamine to give the corresponding amide. The amide is then treated with oxalyl chloride to give the corresponding acid chloride, which is then reacted with glycine ethyl ester to give 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide.

Scientific Research Applications

2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide has been used extensively in scientific research to study the role of aminotransferases in various biological processes. Aminotransferases play a crucial role in amino acid metabolism, and their inhibition by 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide has been shown to have a variety of effects on cellular processes. 2-[1-(2-amino-2-oxoethyl)-1H-indol-3-yl]-N,N-diethyl-2-oxoacetamide has been used to study the role of aminotransferases in the metabolism of amino acids, the regulation of neurotransmitter levels in the brain, and the pathogenesis of various diseases.